4-Cyclopropyl-5-fluoronicotinonitrile

• Molecular Formula: C9H7FN2
• Molecular Weight: 162.16 g/mol
• IUPAC Name: 4-cyclopropyl-5-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C9H7FN2/c10-8-5-12-4-7(3-11)9(8)6-1-2-6/h4-6H,1-2H2
• InChI Key: GEAXVLSSRMCRFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C=NC=C2C#N)F

Description

4-Cyclopropyl-5-fluoronicotinonitrile is a useful research compound. Its molecular formula is C9H7FN2 and its molecular weight is 162.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Copper cyanide (0.829 g, 0.00925 mol) was added at RT to a sealed tube containing 3-bromo-4-cyclopropyl-5-fluoro-pyridine (B; 1 g, 0.00462 mol) in dimethylformamide (20 mL). The reaction mixture was heated to 150° C. for 18 hr, then cooled to RT, quenched with 20% aqueous ammonia (20 mL) solution, and stirred for 5 min. It was extracted with diethyl ether (2×100 mL). The combined organic layers were washed with water (2×50 mL) and dried over anhydrous sodium sulphate to afford 4-cyclopropyl-5-fluoronicotinonitrile. MS (M+1): 163.1.